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Compound of Interest

Compound Name: Fenaclon

Cat. No.: B1594413 Get Quote

Executive Summary: The Precautionary Principle in
Practice
Fenaclon, also known as 3-chloro-N-(2-phenylethyl)propanamide, is an anticonvulsant for

which detailed toxicological data and occupational exposure limits have not been established.

[1][2][3] The absence of a complete Safety Data Sheet (SDS) necessitates a highly cautious

approach to handling, grounded in the precautionary principle. This guide provides a framework

for establishing safe handling procedures, with a primary focus on the selection and use of

appropriate Personal Protective Equipment (PPE). The core directive of this document is to

empower researchers to conduct a thorough risk assessment and implement robust safety

controls.

Hazard Analysis: Inferring Risk from Chemical
Structure
While specific toxicity data for Fenaclon is lacking, an analysis of its chemical structure, 3-

chloro-N-(2-phenylethyl)propanamide, allows for the inference of potential hazards. The

presence of a chlorinated amide functional group suggests that the compound could be a skin

and eye irritant.[4][5] Similar chemical structures have been associated with acute oral, dermal,

and inhalation toxicity, and in some cases, mutagenicity.[6] Therefore, it is prudent to handle

Fenaclon as a potentially hazardous substance.

Table 1: Physicochemical Properties of Fenaclon
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Property Value Source

CAS Number 306-20-7 [1][2][3]

Molecular Formula C11H14ClNO [1][2][3]

Molecular Weight 211.69 g/mol [3]

Melting Point 58.9-59.5 °C [1]

Boiling Point 398.6 °C at 760 mmHg [1]

Flash Point 194.9 °C [1]

The Cornerstone of Safety: Risk Assessment
Workflow
Before any work with Fenaclon commences, a comprehensive, documented risk assessment

is mandatory. This process should be a collaborative effort between the researcher, the

principal investigator, and the institution's Environmental Health and Safety (EHS) department.

Caption: Risk Assessment Workflow for Handling Fenaclon.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
Given the unknown hazard profile of Fenaclon, a conservative approach to PPE selection is

warranted. The following recommendations are a baseline; the laboratory-specific risk

assessment may necessitate additional or more stringent measures.

Primary Engineering Controls: The First Line of Defense
All handling of solid or dissolved Fenaclon that has the potential to generate dust, aerosols, or

vapors must be conducted in a certified chemical fume hood.

Body Protection
A flame-resistant lab coat is the minimum requirement. For procedures with a higher risk of

splashes or spills, chemical-resistant coveralls should be considered.
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Hand Protection
Given that dermal contact is a primary route of exposure, glove selection is critical.

Glove Type: Nitrile gloves are a suitable initial choice for incidental contact. However, due to

the lack of specific chemical resistance data for Fenaclon, it is advisable to wear two pairs of

nitrile gloves ("double-gloving").

Glove Thickness: A minimum thickness of 4 mil is recommended. For tasks with a higher risk

of mechanical damage, heavier-duty gloves should be used.

Glove Change Frequency: Gloves should be changed immediately upon known or suspected

contact with Fenaclon. In the absence of contact, gloves should be changed at regular

intervals (e.g., every 30-60 minutes) to minimize the risk of permeation.

Eye and Face Protection
ANSI Z87.1-compliant safety glasses with side shields are mandatory at all times in the

laboratory. When handling Fenaclon outside of a fume hood (e.g., during transport), or when

there is a significant splash risk, a face shield should be worn in addition to safety glasses.

Respiratory Protection
If the risk assessment indicates a potential for inhalation exposure that cannot be adequately

controlled by a fume hood (e.g., large-scale handling, spill cleanup), respiratory protection is

required. A NIOSH-approved respirator with P100 (particulate) cartridges is recommended. All

personnel required to wear respirators must be medically cleared, trained, and fit-tested as part

of a comprehensive respiratory protection program.

Table 2: Summary of Recommended PPE for Fenaclon Handling
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Task
Body
Protection

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Weighing/Handli

ng Solids
Lab Coat

Double Nitrile

Gloves
Safety Glasses

Not required if in

fume hood

Preparing

Solutions
Lab Coat

Double Nitrile

Gloves
Safety Glasses

Not required if in

fume hood

Large-Scale

Operations

Chemical-

Resistant

Coveralls

Double Nitrile

Gloves

Safety Glasses &

Face Shield

As per risk

assessment

Spill Cleanup

Chemical-

Resistant

Coveralls

Heavy-Duty

Nitrile Gloves

Safety Glasses &

Face Shield

NIOSH-approved

respirator with

P100 cartridges

Operational and Disposal Plans
Standard Operating Procedure (SOP) for Handling
Fenaclon

Preparation:

Don all required PPE as outlined in Table 2.

Ensure a chemical fume hood is operational and certified.

Prepare a designated waste container for Fenaclon-contaminated materials.

Have a spill kit readily accessible.

Handling:

Conduct all manipulations of solid Fenaclon within the fume hood to minimize inhalation

risk.

Use a spatula or other appropriate tool to handle the solid; avoid creating dust.
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When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Post-Handling:

Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol), followed by soap and water.

Doff PPE in the correct order to prevent cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All Fenaclon waste, including empty containers, contaminated PPE, and experimental

materials, must be disposed of as hazardous chemical waste. Consult your institution's EHS

department for specific disposal procedures. Do not dispose of Fenaclon down the drain or in

the regular trash.

Emergency Procedures: Planning for the
Unexpected
Spill Response

Small Spill (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with a chemical absorbent pad or inert material

(e.g., vermiculite).

Place the absorbent material in a sealed container for hazardous waste disposal.

Decontaminate the area with an appropriate solvent and then soap and water.

Large Spill (outside a fume hood):

Evacuate the immediate area.

Alert your supervisor and institutional EHS.
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Prevent others from entering the area.

Only trained personnel with appropriate respiratory protection should attempt to clean up

the spill.

Personnel Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Caption: Immediate First Aid for Fenaclon Exposure.

Conclusion: A Culture of Safety
The handling of any chemical with an incomplete hazard profile, such as Fenaclon, demands

the highest standards of safety and a commitment to a robust safety culture. This guide

provides a foundational framework for developing laboratory-specific procedures. It is the

responsibility of every researcher to approach this work with diligence, to seek guidance from

EHS professionals, and to prioritize personal and collective safety above all else.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://cymitquimica.com/cas/306-20-7/
https://www.fishersci.com/store/msds?partNumber=AAH5484706&productDescription=%28S%29-%28-%29-3-CHLRO-1-PHENL-1-P+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.thenamethatsticks.com/wp-content/uploads/2023/11/36100-a05196-sds-2017-0.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0203558.pdf
https://www.benchchem.com/product/b1594413#personal-protective-equipment-for-handling-fenaclon
https://www.benchchem.com/product/b1594413#personal-protective-equipment-for-handling-fenaclon
https://www.benchchem.com/product/b1594413#personal-protective-equipment-for-handling-fenaclon
https://www.benchchem.com/product/b1594413#personal-protective-equipment-for-handling-fenaclon
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594413?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

